Cas no 2228238-90-0 (dimethyl({3-(2-methyloxiran-2-yl)phenylmethyl})amine)

• Product Name: dimethyl({3-(2-methyloxiran-2-yl)phenylmethyl})amine
• CAS No: 2228238-90-0
• MF: C₁₂H₁₇NO
• MW: 191.269483327866
• CID: 6050149
• PubChem ID: 165765512
• Update Time: 2025-07-18

dimethyl({3-(2-methyloxiran-2-yl)phenylmethyl})amine Chemical and Physical Properties

Names and Identifiers

• dimethyl({3-(2-methyloxiran-2-yl)phenylmethyl})amine
• dimethyl({[3-(2-methyloxiran-2-yl)phenyl]methyl})amine
• EN300-1777937
• 2228238-90-0

• Inchi： 1S/C12H17NO/c1-12(9-14-12)11-6-4-5-10(7-11)8-13(2)3/h4-7H,8-9H2,1-3H3
• InChI Key： OCCOMXFUEBXTSL-UHFFFAOYSA-N
• SMILES： O1CC1(C)C1C=CC=C(CN(C)C)C=1

Computed Properties

• Exact Mass: 191.131014166g/mol
• Monoisotopic Mass: 191.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 15.8Ų

Additional information on dimethyl({3-(2-methyloxiran-2-yl)phenylmethyl})amine

Dimethyl({3-(2-methyloxiran-2-yl)phenylmethyl})amine (CAS No. 2228238-90-0): A Comprehensive Overview

Dimethyl({3-(2-methyloxiran-2-yl)phenylmethyl})amine, identified by the CAS number 2228238-90-0, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, characterized by its complex aromatic and heterocyclic structure, has garnered attention due to its potential applications in drug discovery and molecular research. The unique arrangement of functional groups within its framework suggests a versatile reactivity that could be exploited in various synthetic pathways.

The structural motif of Dimethyl({3-(2-methyloxiran-2-yl)phenylmethyl})amine consists of a phenyl ring substituted with a 2-methyloxiran-2-yl group, further connected to a dimethylamino side chain. This configuration imparts distinct chemical properties that make it a valuable intermediate in organic synthesis. The presence of the oxirane ring, a three-membered heterocycle, introduces reactivity that can be leveraged in nucleophilic substitution reactions, enabling the formation of new carbon-carbon or carbon-nitrogen bonds.

In recent years, there has been growing interest in the development of novel pharmacophores that incorporate heterocyclic structures for their enhanced biological activity. The Dimethyl({3-(2-methyloxiran-2-yl)phenylmethyl})amine molecule aligns with this trend, as its architecture suggests potential interactions with biological targets. Specifically, the phenyl ring and the dimethylamino group are known to be pharmacologically relevant, often found in active pharmaceutical ingredients (APIs) due to their ability to modulate receptor binding and enzyme activity.

Recent studies have highlighted the importance of functionalized aromatic compounds in medicinal chemistry. Researchers have been exploring ways to derivatize aromatic systems to improve their metabolic stability, solubility, and binding affinity. The Dimethyl({3-(2-methyloxiran-2-yl)phenylmethyl})amine structure provides a promising scaffold for such modifications. For instance, the oxirane ring can be opened under controlled conditions to introduce additional functional groups, thereby expanding the chemical space available for drug design.

The compound's potential utility extends beyond simple intermediates. Its ability to undergo selective reactions makes it a candidate for constructing more complex molecules with tailored properties. In particular, the combination of an aromatic system with an amino group offers opportunities for designing molecules that can interact with both hydrophobic and hydrophilic regions of biological targets. This dual interaction capability is crucial for achieving high selectivity and efficacy in drug development.

The synthesis of Dimethyl({3-(2-methyloxiran-2-yl)phenylmethyl})amine presents an interesting challenge due to its complex structure. However, advances in synthetic methodologies have made it more accessible than previously thought. Modern techniques such as transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations have enabled the efficient construction of such intricate molecules. These methods not only improve yield but also allow for greater control over regioselectivity and stereochemistry.

In the context of drug discovery, Dimethyl({3-(2-methyloxiran-2-yl)phenylmethyl})amine could serve as a key building block for novel therapeutic agents. Its structural features suggest potential applications in treating a variety of diseases by modulating biological pathways. For example, its ability to interact with enzymes or receptors might make it useful in developing treatments for neurological disorders or inflammatory conditions. Additionally, its heterocyclic core could be modified to enhance its pharmacokinetic properties, such as improving oral bioavailability or reducing clearance rates.

The oxirane ring present in the molecule is particularly noteworthy due to its reactivity and versatility. This functional group can be selectively manipulated under different conditions to yield diverse products. For instance, it can undergo nucleophilic opening to form ethers or alcohols, or it can be converted into other heterocycles through cyclization reactions. Such transformations provide chemists with a powerful toolkit for designing molecules with specific functionalities.

The growing body of literature on heterocyclic chemistry underscores the importance of compounds like Dimethyl({3-(2-methyloxiran-2-yl)phenylmethyl})amine. Researchers are increasingly recognizing the potential of these molecules in addressing unmet medical needs. By leveraging their unique structural features, scientists can develop innovative strategies for drug design that go beyond traditional approaches. This trend is particularly evident in the development of small molecule inhibitors targeting protein-protein interactions or enzymes involved in critical biological processes.

The future prospects for Dimethyl({3-(2-methyloxiran-2-yl)phenylmethyl})amine are bright, given its multifaceted utility and potential applications. As synthetic chemistry continues to evolve, new methods will likely emerge that further facilitate access to this compound and its derivatives. Collaborative efforts between academia and industry will be essential in translating these findings into tangible therapeutic benefits for patients worldwide.